![molecular formula C12H12ClN3OS B2522017 5-chloro-N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-yl)thiophene-2-carboxamide CAS No. 2034588-22-0](/img/structure/B2522017.png)
5-chloro-N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-yl)thiophene-2-carboxamide
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Overview
Description
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, each introducing a different functional group or ring system. The exact synthetic route would depend on the available starting materials and the desired route of synthesis. Typically, the synthesis of complex organic molecules involves the use of protecting groups, which are used to prevent certain parts of the molecule from reacting at undesired stages of the synthesis .Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of multiple ring systems would likely result in a fairly rigid structure. The electron-rich sulfur atom in the thiophene ring and the nitrogen atoms in the pyrazole and pyridine rings could potentially participate in various types of chemical reactions .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the various functional groups present in its structure. The thiophene ring is aromatic and relatively stable, but can undergo electrophilic aromatic substitution reactions. The carboxamide group can participate in a variety of reactions, including hydrolysis, reduction, and condensation reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups like the carboxamide could increase its solubility in polar solvents. The compound’s melting and boiling points, density, and other physical properties would depend on the strength of the intermolecular forces present .Scientific Research Applications
Thiophenylhydrazonoacetates in Heterocyclic Synthesis
Thiophenylhydrazonoacetates, structurally related to the compound , have been synthesized and shown to yield a wide range of heterocyclic derivatives including pyrazole, isoxazole, pyrimidine, triazine, pyrazolopyridine, and pyrazolopyrimidine derivatives. This versatility indicates the potential of thiophene carboxamide derivatives in synthesizing diverse biologically active compounds (Mohareb et al., 2004).
Antibacterial Activity of Pyrazolopyridine Derivatives
Pyrazolopyridine derivatives, which share a similar heterocyclic framework with the compound of interest, have been synthesized and evaluated for their antibacterial activity. These compounds, especially those with a carboxamide group at the 5-position, showed moderate to good activity against various bacterial strains, suggesting the potential of such structures in developing new antibacterial agents (Panda, Karmakar, & Jena, 2011).
Synthesis of Pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines
Compounds involving pyrido and thieno linked pyrimidines, akin to the core structure of the queried compound, have been prepared. These studies underline the synthetic flexibility of thieno[2,3-b]pyridine carboxamides in forming complex heterocyclic systems with potential pharmacological activities (Bakhite, Al‐Sehemi, & Yamada, 2005).
Anticancer Activity of Tetrahydrothienopyridine Derivatives
Tetrahydrothieno-pyridine (THTP) derivatives, which are structurally related to the target compound, have demonstrated a range of biological activities including anticancer properties. These findings suggest the potential of 5-chloro-N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-yl)thiophene-2-carboxamide in medicinal chemistry, particularly in the development of novel anticancer agents (Rao, Rao, & Prasad, 2018).
Future Directions
Mechanism of Action
Target of Action
Compounds with a similar structure, such as 4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine, have been found to be potent inhibitors of bruton’s tyrosine kinase (btk) .
Mode of Action
It’s worth noting that similar compounds have been found to inhibit the hepatitis b virus (hbv) core protein .
Biochemical Pathways
It’s known that similar compounds can effectively inhibit a wide range of nucleoside-resistant hepatitis b virus variants .
Pharmacokinetics
It’s reported that a similar compound can inhibit hbv dna viral load when orally administered in an hbv aav mouse model .
Result of Action
Similar compounds have been found to effectively inhibit a wide range of nucleoside-resistant hepatitis b virus variants .
Action Environment
It’s worth noting that the efficacy of similar compounds can be observed in an hbv aav mouse model .
properties
IUPAC Name |
5-chloro-N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-yl)thiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12ClN3OS/c13-11-2-1-10(18-11)12(17)15-8-4-6-16-9(7-8)3-5-14-16/h1-3,5,8H,4,6-7H2,(H,15,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NVMYJYNBXSILCU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN2C(=CC=N2)CC1NC(=O)C3=CC=C(S3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12ClN3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.76 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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